Cas no 2171464-75-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid
• CAS No: 2171464-75-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5837709
• PubChem ID: 165546221
• Update Time: 2025-05-27

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid
• EN300-1513202
• 2171464-75-6
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]-4,4-dimethylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(14-24(30)29(5)23(25(31)32)15-27(2,3)4)28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,14-16H2,1-5H3,(H,28,33)(H,31,32)
• InChI Key： VAQZCFIMJCQPLS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(C)C(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid (CAS No. 2171464-75-6)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid (CAS No. 2171464-75-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-methylated amino acids, which are gaining significant attention due to their enhanced metabolic stability and bioavailability in drug development. Researchers and chemists frequently search for Fmoc-protected building blocks like this to streamline solid-phase peptide synthesis (SPPS), a technique critical for developing novel therapeutics.

The structural uniqueness of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid lies in its bulky 4,4-dimethylpentanoic acid moiety and N-methylation, which influence peptide conformation and resistance to enzymatic degradation. These properties make it invaluable for designing peptidomimetics and bioactive peptides, addressing trending topics such as targeted drug delivery and precision medicine. With the rise of AI-driven drug discovery, demand for high-purity amino acid derivatives like this has surged, as they are essential for machine learning-based molecular modeling.

In the context of green chemistry, this compound’s synthetic pathways are being optimized to reduce waste and improve yield, aligning with the global push for sustainable pharmaceutical manufacturing. Its Fmoc group allows for mild deprotection conditions, minimizing side reactions—a feature highly sought after in peptide therapeutics for diseases like cancer and diabetes. Searches for CAS 2171464-75-6 often correlate with queries about peptide coupling reagents and protecting group strategies, reflecting its niche yet critical role in bioconjugation.

From a commercial perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-4,4-dimethylpentanoic acid is supplied by leading fine chemical vendors with stringent HPLC/GC-MS purity certifications. Its applications extend to CRISPR-based protein engineering and antibody-drug conjugates (ADCs), areas dominating biotech discussions. As the industry shifts toward personalized therapeutics, this compound’s role in creating tailored peptide sequences will only expand, making it a staple in high-throughput screening (HTS) libraries.

In summary, CAS 2171464-75-6 exemplifies the intersection of traditional organic chemistry and cutting-edge biopharmaceutical innovation. Its versatility in peptide design, coupled with evolving synthetic methodologies, ensures its relevance in answering modern challenges like drug resistance and biologics formulation. For researchers, understanding its properties is key to unlocking breakthroughs in next-generation therapeutics.